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Compound of Interest

Compound Name: 6-Amino-1,3-dipropyluracil

Cat. No.: B015783 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with 6-Amino-1,3-
dipropyluracil. Adherence to these protocols is essential for ensuring a safe laboratory

environment and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Amino-1,3-dipropyluracil is classified as harmful if swallowed (Acute Toxicity, Oral -

Category 4) and can cause skin, eye, and respiratory irritation.[1][2][3] The to start with the

most important known symptoms and effects are described in the labelling and/or in section 11

of the safety data sheet.[4] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment
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Protection Type Specification Standard

Eye Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[4][5]

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[4]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber).

Gloves must be inspected prior

to use.[4][5]

Regulation (EU) 2016/425 and

the standard EN 374.[4]

Respiratory Protection

For nuisance exposures, use

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[4]

NIOSH (US) or CEN (EU)

approved.[4]

Body Protection

Laboratory coat, long-sleeved

jacket, or disposable chemical-

resistant coveralls.[6]

Appropriate for the scale of the

operation.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risk and maintain the

chemical's integrity.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation of

dust and aerosols.[4][5]

Avoid contact with skin and eyes.[4]

Do not eat, drink, or smoke when using this product.[7]

Wash hands thoroughly after handling.[7]
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Storage:

Store in a cool, dry, and well-ventilated place.[4][8]

Keep the container tightly closed.[2][4][9]

Store away from incompatible materials, such as strong oxidizing agents.[9]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is necessary.

Table 2: First-Aid Measures

Exposure Route Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

[9]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[4][9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][4][9]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Get medical

help.[4][7][9]

Spill Response:

Evacuate personnel from the spill area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined in Table 1.
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Avoid dust formation.[4]

Sweep up the spilled material and place it into a suitable, closed container for disposal.[4]

Do not let the product enter drains.[4]

Disposal Plan
Proper disposal of 6-Amino-1,3-dipropyluracil and its containers is crucial to prevent

environmental contamination.

Waste Disposal:

Dispose of the chemical by offering surplus and non-recyclable solutions to a licensed

disposal company.[4]

One approved method is to dissolve or mix the material with a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber.[4]

Contaminated packaging should be disposed of as unused product.[4]

Always dispose of contents and containers in accordance with local, regional, national, and

international regulations.

Below is a workflow diagram illustrating the key handling and emergency procedures.

Caption: Workflow for handling and emergency procedures for 6-Amino-1,3-dipropyluracil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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